Cas no 1805688-16-7 (2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one
• CAS No: 1805688-16-7
• MF: C₁₀H₈BrF₂NO₃
• MW: 308.076229095459
• CID: 4973053
• Update Time: 2025-07-19

2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one

• Inchi： 1S/C10H8BrF2NO3/c1-5(11)9(15)7-3-2-6(10(12)13)4-8(7)14(16)17/h2-5,10H,1H3
• InChI Key： GXWYOEVDKMTJNY-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)F)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 3.2
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one

Introduction to 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one (CAS No. 1805688-16-7)

2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1805688-16-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its brominated aromatic ring system and a propanone moiety, which together contribute to its unique reactivity and potential biological activity. The presence of both difluoromethyl and nitro substituents in the phenyl ring enhances its chemical diversity, making it a valuable scaffold for drug discovery and development.

The structural framework of 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one incorporates several key functional groups that are strategically positioned to interact with biological targets. The bromine atom at the alpha position relative to the carbonyl group provides a handle for further chemical modification via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These types of modifications are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions and other therapeutic modalities.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its incorporation into the molecule suggests potential applications in designing compounds with improved pharmacokinetic profiles. Additionally, the nitro group serves as a versatile handle for further derivatization, including reduction to an amine or diazotization followed by coupling reactions, which are common strategies in medicinal chemistry for generating libraries of bioactive molecules.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive scaffolds. The structural features of 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one make it an attractive candidate for virtual screening against various biological targets. For instance, its aromatic system could potentially interact with enzymes or receptors involved in inflammatory pathways, making it a promising lead for developing therapeutics against conditions such as cancer or autoimmune diseases.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases. The combination of a brominated aromatic ring and a nitro-substituted phenyl ring provides multiple opportunities for designing molecules that can modulate kinase activity. Specifically, the bromine atom could be used to introduce a biaryl system via palladium-catalyzed cross-coupling reactions, while the nitro group could be further functionalized to optimize binding interactions.

Recent advancements in synthetic methodologies have also highlighted the importance of heterocyclic systems in drug design. While 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one itself does not contain a heterocycle, its derivatives could potentially be incorporated into such structures to enhance binding affinity or selectivity. For example, functionalization at the carbonyl position could lead to amide or ester derivatives, which are common motifs in biologically active compounds.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their favorable pharmacokinetic properties. The presence of two fluorine atoms in the difluoromethyl group makes this compound particularly interesting from a drug-likeness perspective. Fluorine substitution can influence solubility, metabolic stability, and electronic properties of molecules, all of which are critical factors in drug development. As such, 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one represents an excellent starting point for exploring fluorinated derivatives with enhanced therapeutic potential.

In conclusion, 2-Bromo-1-(4-(difluoromethyl)-2-nitrophenyl)propan-1-one (CAS No. 1805688-16-7) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it suitable for diverse synthetic applications and offers opportunities for developing novel therapeutic agents. As computational methods continue to advance, compounds like this one will play an increasingly important role in accelerating drug discovery efforts across multiple therapeutic areas.